Cas no 69591-19-1 (6-chloro-N-phenylpyrimidin-4-amine)

• Product Name: 6-chloro-N-phenylpyrimidin-4-amine
• CAS No: 69591-19-1
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD03861158
• CID: 1076227
• PubChem ID: 12690396
• Update Time: 2025-04-20

6-chloro-N-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-phenyl-4-pyrimidinamine
• (6-chloropyrimidin-4-yl)phenylamine
• (6-chloro-pyrimidin-4-yl)-dimethylamine
• (6-Chloro-pyrimidin-4-yl)-dimethyl-amine
• (6-chloro-pyrimidin-4-yl)-phenyl-amine
• (6-Chlor-pyrimidin-4-yl)-phenyl-amin
• 4-Chlor-6-(N,N-dimethylamino)pyrimidin
• 4-Chlor-6-dimethylaminopyrimidin
• 4-chloro-6-dimethylamino-pyrimidine
• 6-chloro-4-(dimethylamino)pyrimidine
• 6-chloro-N-phe
• AG-F-03052
• AGN-PC-00OA8Z
• Ambcb4016717
• ANW-48981
• CTK4G6341
• STK945100
• 915069-47-5
• SB58035
• BKFCALDEHHCLSY-UHFFFAOYSA-N
• MFCD03861158
• SR-01000377369-2
• 69591-19-1
• SR-01000377369
• 6-chloro-N-phenylpyrimidin-4-amine
• 4-Anilinyl-6-chloropyrimidine
• SCHEMBL857502
• AKOS005654241
• 6-chloro-N-phenylpyrimidine-4-amine
• EN300-269961
• SR-01000377369-1
• BB 0257096
• DB-353513
• STK903216

• MDL： MFCD03861158
• Inchi： 1S/C10H8ClN3/c11-9-6-10(13-7-12-9)14-8-4-2-1-3-5-8/h1-7H,(H,12,13,14)
• InChI Key： BKFCALDEHHCLSY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.04084
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81